Cas no 887595-85-9 (1-(4-Aminophenyl)azetidine-3-carboxylic acid)

• Product Name: 1-(4-Aminophenyl)azetidine-3-carboxylic acid
• CAS No: 887595-85-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD07787203
• CID: 713861
• Update Time: 2025-06-08

1-(4-Aminophenyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylicacid, 1-(4-aminophenyl)-
• 1-(4-Amino-phenyl)-azetidine-3-carboxylic acid
• 1-(4-aminophenyl)azetidine-3-carboxylic acid
• 1-(4-Aminophenyl)-3-azetidinecarboxylic acid
• 3-Azetidinecarboxylic acid, 1-(4-aminophenyl)-
• 1-(4-Aminophenyl)azetidine-3-carboxylic acid

• MDL： MFCD07787203
• Inchi： 1S/C10H12N2O2/c11-8-1-3-9(4-2-8)12-5-7(6-12)10(13)14/h1-4,7H,5-6,11H2,(H,13,14)
• InChI Key： JARYMOYIHDKMCS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N)C=C2)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 192.09000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 457.3±40.0 °C(Predicted)
• PSA: 66.56000
• LogP: 1.43580
• pka: 2.37±0.20(Predicted)

Additional information on 1-(4-Aminophenyl)azetidine-3-carboxylic acid

Introduction to 1-(4-Aminophenyl)azetidine-3-carboxylic acid (CAS No. 887595-85-9)

1-(4-Aminophenyl)azetidine-3-carboxylic acid, identified by the chemical identifier CAS No. 887595-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine family, a heterocyclic structure that features a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of an amine group at the 4-position of the phenyl ring and a carboxylic acid functional group at the 3-position of the azetidine ring imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The structural characteristics of 1-(4-Aminophenyl)azetidine-3-carboxylic acid make it particularly interesting for its potential applications in medicinal chemistry. The azetidine ring is known for its ability to mimic more complex cyclic structures, such as piperazine, which is widely used in pharmaceuticals due to its favorable pharmacokinetic properties. Additionally, the phenyl ring with an amino substituent enhances the compound's reactivity and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. 1-(4-Aminophenyl)azetidine-3-carboxylic acid has been studied for its potential role in various biological pathways, particularly in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. The compound's unique structure allows it to interact with biological targets in a manner that may lead to the discovery of new treatments with improved efficacy and reduced side effects.

One of the most compelling aspects of 1-(4-Aminophenyl)azetidine-3-carboxylic acid is its versatility in chemical modification. The presence of both an amine and a carboxylic acid group provides multiple points for functionalization, enabling chemists to tailor the compound's properties for specific applications. This flexibility has made it a popular intermediate in synthetic chemistry, where it serves as a building block for more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological activity, further highlighting its importance in drug discovery.

Recent studies have demonstrated the potential of 1-(4-Aminophenyl)azetidine-3-carboxylic acid in addressing unmet medical needs. For instance, researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. The compound's ability to modulate these enzymatic activities suggests its utility as a lead compound for developing targeted therapies. Additionally, preliminary studies have explored its antimicrobial properties, indicating that it may have applications in combating resistant bacterial infections.

The synthesis of 1-(4-Aminophenyl)azetidine-3-carboxylic acid represents another area of significant interest. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications. The development of novel synthetic routes has not only improved yield but also reduced costs, making it more accessible for large-scale investigations. These advancements underscore the growing importance of 1-(4-Aminophenyl)azetidine-3-carboxylic acid as a key intermediate in pharmaceutical chemistry.

In conclusion, 1-(4-Aminophenyl)azetidine-3-carboxylic acid (CAS No. 887595-85-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility in chemical modification, make it an attractive candidate for drug discovery efforts aimed at treating a wide range of diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.